6-{3-nitrophenyl}-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

• Molecular Formula: C23H16N4O2S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 6-(3-nitrophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine
• InChI: InChI=1S/C23H16N4O2S/c28-27(29)19-13-7-12-18(14-19)20-15-30-23-25-24-21(16-8-3-1-4-9-16)22(26(20)23)17-10-5-2-6-11-17/h1-15,22H
• InChI Key: UBPOYUSQLBLECJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2C(=NN=C3N2C(=CS3)C4=CC(=CC=C4)[N+](=O)[O-])C5=CC=CC=C5

Description

6-{3-nitrophenyl}-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 6-{3-nitrophenyl}-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is not fully understood. However, it has been suggested that the compound may act by inhibiting the growth of microorganisms or cancer cells by disrupting their cellular processes. It may also act by reducing inflammation through the inhibition of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-{3-nitrophenyl}-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine have not been extensively studied. However, it has been reported to have low toxicity in vitro and in vivo studies. In a study conducted by Kumar et al., the compound showed low toxicity against human red blood cells and zebrafish embryos.

Advantages and Limitations for Lab Experiments

The advantages of using 6-{3-nitrophenyl}-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine in lab experiments include its potential antimicrobial, anticancer, and anti-inflammatory activities. It also has low toxicity, making it a safe compound to work with. However, the limitations include the variable yield of the compound depending on the synthesis method used and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 6-{3-nitrophenyl}-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine. One direction is to investigate its potential as a drug candidate for the treatment of microbial infections, cancer, and inflammation. Another direction is to study its mechanism of action to understand how it exerts its biological activities. Additionally, the synthesis of analogs of the compound may lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of 6-{3-nitrophenyl}-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has been reported in literature using different methods. One of the methods involves the reaction of 3-nitrobenzaldehyde, diphenylamine, and thiourea in the presence of a base such as sodium hydroxide. Another method involves the reaction of 3-nitrobenzaldehyde, diphenylamine, and ammonium thiocyanate in the presence of a catalyst such as p-toluenesulfonic acid. The yield of the compound varies depending on the method used.

Scientific Research Applications

6-{3-nitrophenyl}-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has shown potential applications in various scientific research fields. It has been reported to have antimicrobial, anticancer, and anti-inflammatory activities. In a study conducted by Kumar et al., the compound showed significant antimicrobial activity against various bacterial and fungal strains. In another study by Singh et al., the compound showed potent anticancer activity against human breast cancer cells. The compound has also been reported to have anti-inflammatory activity in a study conducted by Jadhav et al.